Cas no 1195983-44-8 (1-Thiophen-2-yl-cycloheptanecarboxylic acid ethyl ester)

• Product Name: 1-Thiophen-2-yl-cycloheptanecarboxylic acid ethyl ester
• CAS No: 1195983-44-8
• MF: C₁₄H₂₀O₂S
• MW: 252.372403144836
• CID: 2139285
• Update Time: 2023-08-04

1-Thiophen-2-yl-cycloheptanecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-thiophen-2-yl-cycloheptanecarboxylic acid ethyl ester
• DZTRFCVVLPLWBI-UHFFFAOYSA-N
• 1-Thiophen-2-yl-cycloheptanecarboxylic acid ethyl ester

• Inchi： 1S/C14H20O2S/c1-2-16-13(15)14(12-8-7-11-17-12)9-5-3-4-6-10-14/h7-8,11H,2-6,9-10H2,1H3
• InChI Key： DZTRFCVVLPLWBI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(=O)OCC)CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Topological Polar Surface Area: 54.5